Cas no 29941-67-1 (1H-Imidazole, 2,4,5-trichloro-1-(chloromethyl)-)

• Product Name: 1H-Imidazole, 2,4,5-trichloro-1-(chloromethyl)-
• CAS No: 29941-67-1
• MF: C₄H₂Cl₄N₂
• MW: 219.884076595306
• CID: 1439682
• Update Time: 2024-08-15

1H-Imidazole, 2,4,5-trichloro-1-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4,5-trichloro-1-(chloromethyl)-

• Inchi： 1S/C4H2Cl4N2/c5-1-10-3(7)2(6)9-4(10)8/h1H2
• InChI Key： KLJPUJPUEQDAAR-UHFFFAOYSA-N
• SMILES： C1(Cl)N(CCl)C(Cl)=C(Cl)N=1

Computed Properties

• Exact Mass: 217.89746

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Melting Point: 55-56 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 131 °C(Press: 12 Torr)
• PSA: 17.82
• pka: -1.02±0.60(Predicted)